Cas no 1000576-42-0 (4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide)

4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide structure

1000576-42-0 structure

Product Name:4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide

CAS No:1000576-42-0

MF:C₁₂H₁₀BrClN₂OS₂

MW:377.707598209381

CID:3157705

PubChem ID:26599038

Update Time:2025-09-23

4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide
- MFCD09878068
- 1000576-42-0
- 4-bromo-2-(4-chlorophenyl)sulfanyl-N,N-dimethyl-1,3-thiazole-5-carboxamide
- 4-Bromo-2-((4-chlorophenyl)thio)-N,N-dimethylthiazole-5-carboxamide
- MDL： MFCD09878068
- Inchi： 1S/C12H10BrClN2OS2/c1-16(2)11(17)9-10(13)15-12(19-9)18-8-5-3-7(14)4-6-8/h3-6H,1-2H3
- InChI Key： OVRNOHABBASUSV-UHFFFAOYSA-N
- SMILES： BrC1=C(C(N(C)C)=O)SC(=N1)SC1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 375.91065Da
Monoisotopic Mass: 375.91065Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 86.7Å²

4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM382675-1g	4-bromo-2-[(4-chlorophenyl)sulfanyl]-N,N-dimethyl-1,3-thiazole-5-carboxamide	1000576-42-0	95%+	1g	$517	2023-01-05

4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylic acid dimethylamide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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